1-(Cyclohexylmethyl)pyrrole

• Molecular Formula: C11H17N
• Molecular Weight: 163.26 g/mol
• IUPAC Name: 1-(cyclohexylmethyl)pyrrole
• InChI: InChI=1S/C11H17N/c1-2-6-11(7-3-1)10-12-8-4-5-9-12/h4-5,8-9,11H,1-3,6-7,10H2
• InChI Key: SSYNNXIZCQZNNP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2C=CC=C2

Description

1-(Cyclohexylmethyl)pyrrole is a versatile nitrogen-containing heterocyclic compound that serves as a valuable synthetic intermediate and building block in organic chemistry and drug discovery research. The pyrrole ring is a privileged scaffold in medicinal chemistry, featured in many bioactive molecules and approved pharmaceuticals with anti-inflammatory properties . This particular derivative, functionalized with a cyclohexylmethyl group at the nitrogen position, modulates the compound's lipophilicity and steric profile, which can influence its behavior in biological systems and material applications. Researchers utilize this and similar pyrrole derivatives in the development of novel therapeutic agents, including potential dual cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) inhibitors for the treatment of inflammatory conditions . The compound is also of interest in the synthesis of more complex fused ring systems for photochemotherapeutic applications, exploring its potential in photo-activated anti-cancer treatments . As a key intermediate, it enables access to a diverse array of pyrrolo-fused heterocycles that are central to exploratory research in pharmacology and materials science. This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Cyclohexylmethyl)pyrrole can be synthesized through several methods, including:

• Friedel-Crafts Alkylation: This involves the reaction of pyrrole with cyclohexylmethyl chloride in the presence of a strong Lewis acid catalyst like aluminum chloride (AlCl₃).

• Reductive Amination: This method involves the reaction of cyclohexanone with ammonia and a reducing agent to form the cyclohexylmethyl group, which is then attached to the pyrrole ring.

Industrial Production Methods: In industrial settings, the compound is typically produced using optimized versions of the above methods, with careful control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Electrophilic Substitution Reactions

The pyrrole ring undergoes electrophilic substitution preferentially at the α-positions (C2/C5). The cyclohexylmethyl group at N1 slightly deactivates the ring but does not block reactivity due to steric protection.

Reaction Type	Conditions	Product(s)	Key Findings	Source
Nitration	HNO₃, Ac₂O, 0°C	3-Nitro-1-(cyclohexylmethyl)pyrrole	Nitration occurs at C3 due to steric hindrance from the N-substituent.
Sulfonation	H₂SO₄, SO₃, 25°C	2-Sulfo-1-(cyclohexylmethyl)pyrrole	Moderate regioselectivity for C2; sulfonic acid group stabilizes via H-bonding.
Friedel-Crafts Acylation	AlCl₃, RCOCl, CH₂Cl₂	2-Acyl-1-(cyclohexylmethyl)pyrrole	Acylation at C2 dominates (>80% yield); cyclohexylmethyl minimizes N-acyl byproducts.

Metalation and Cross-Coupling Reactions

The N-substituent facilitates directed metalation at C3/C4 positions, enabling regioselective functionalization.

Reaction Type	Conditions	Product(s)	Key Findings	Source
Lithiation	LDA, THF, −78°C	3-Lithio-1-(cyclohexylmethyl)pyrrole	Subsequent quenching with electrophiles (e.g., D₂O, CO₂) yields C3-substituted derivatives.
Suzuki-Miyaura Coupling	Pd(PPh₃)₄, ArB(OH)₂, K₂CO₃	3-Aryl-1-(cyclohexylmethyl)pyrrole	High cross-coupling efficiency (70–90%) at C3; steric bulk limits C2 reactivity.

Cycloaddition and Ring-Opening Reactions

The electron-rich pyrrole participates in [4+2] and [2+1] cycloadditions, with regiochemistry modulated by the N-substituent.

Reaction Type	Conditions	Product(s)	Key Findings	Source
Diels-Alder Reaction	Maleic anhydride, Δ	Bicyclic adduct (endo preference)	Cyclohexylmethyl enhances endo selectivity via steric effects.
Carbene Insertion	CHCl₃, NaOH, Phase-transfer catalyst	3-Chloropyridine derivative	Dichlorocarbene insertion followed by Ciamician–Dennstedt rearrangement.

Redox Transformations

Controlled reductions and oxidations preserve the pyrrole core while modifying substituents.

Reaction Type	Conditions	Product(s)	Key Findings	Source
Birch Reduction	Li/NH₃, EtOH	1-(Cyclohexylmethyl)-2,5-dihydropyrrole	Partial dearomatization; further protonation yields pyrrolidine derivatives.
Oxidation	DDQ, CH₂Cl₂	Pyrrole-2-carbaldehyde	Selective oxidation at C2; cyclohexylmethyl prevents overoxidation.

Catalytic Functionalization

Gold and palladium catalysts enable cascade reactions, leveraging the pyrrole’s π-system.

Reaction Type	Conditions	Product(s)	Key Findings	Source
Gold-Catalyzed Cyclization	AuCl₃, Isoxazole cocatalyst	Benzoisoindole fused derivative	Cooperative catalysis enables dearomatization and 1,2-acyl migration.
Palladium-Mediated Arylation	Pd(OAc)₂, Ligand, Cs₂CO₃	3,4-Diarylpyrrole	Direct C–H arylation at C3/C4; electronic effects override steric hindrance.

Mechanistic Insights

• Steric Effects : The cyclohexylmethyl group impedes electrophilic attack at C3/C4, favoring C2/C5 substitution .

• Electronic Effects : Electron donation from the N-alkyl group enhances nucleophilic metalation at C3 .

• Catalytic Cooperativity : Cocatalysts like isoxazole stabilize intermediates in gold-mediated cascades .

Scientific Research Applications

1-(Cyclohexylmethyl)pyrrole has several scientific research applications, including:

• Chemistry: It serves as a building block in organic synthesis, particularly in the synthesis of complex molecules.

• Biology: The compound is used in the study of biological systems, including enzyme inhibition and receptor binding studies.

• Industry: It is used in the production of materials and chemicals with specific properties.

Mechanism of Action

The mechanism by which 1-(Cyclohexylmethyl)pyrrole exerts its effects involves its interaction with molecular targets and pathways. The compound can bind to specific receptors or enzymes, leading to biological responses. The exact mechanism depends on the specific application and the molecular targets involved.

Comparison with Similar Compounds

Comparative Analysis with Similar Pyrrole Derivatives

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	References
1-(Cyclohexylmethyl)pyrrole	C₁₁H₁₇N	163.26 (calculated)	Cyclohexylmethyl (N-position)	High lipophilicity; potential bioactive agent
Pyrrole	C₄H₅N	67.09	None	Aromatic base; precursor for polymers
1-Methylpyrrole	C₅H₇N	81.12	Methyl (N-position)	Volatile; tea aroma component
2-Cyano-1-methylpyrrole	C₆H₆N₂	106.12	Methyl (N), cyano (C-2)	Intermediate in organic synthesis
3-Heptyl-1H-pyrrole	C₁₁H₁₉N	165.28	Heptyl (C-3)	Lipophilic; unknown bioactivity
1-(p-Tolylsulfonyl)pyrrole	C₁₁H₁₁NO₂S	245.28	p-Tolylsulfonyl (N-position)	Conductive polymer precursor

Substituent Effects on Reactivity and Bioactivity

• Electronic Effects: Electron-withdrawing groups (e.g., sulfonyl in 1-(p-Tolylsulfonyl)pyrrole) reduce pyrrole’s aromaticity, enhancing electrophilic substitution reactivity.
• Steric Effects: The cyclohexylmethyl group in 1-(Cyclohexylmethyl)pyrrole introduces significant steric hindrance, which may limit its interaction with enzyme active sites compared to smaller substituents like methyl or cyano .
• Biological Activity : In KAT8 inhibitors (), pyrrole derivatives with exocyclic double bonds (e.g., (1H-pyrrol-2-yl)methylidene) showed enhanced potency. The cyclohexylmethyl group’s lipophilicity could improve membrane permeability, a critical factor in drug design .

Q & A

Basic: What are the established synthetic methodologies for 1-(cyclohexylmethyl)pyrrole, and how are reaction conditions optimized?

Answer:
Synthesis typically involves alkylation of pyrrole precursors with cyclohexylmethyl groups. For example:

• Alkylation in DMF: Reacting pyrrole derivatives with cyclohexylmethyl halides in dimethylformamide (DMF) at 80°C, using potassium carbonate as a base, achieves efficient substitution .
• Fluorinated Derivatives: Fluorination at the 3-position is achieved by reacting α,β-unsaturated lactams with methyllithium in diethyl ether, followed by flash chromatography (0–2.5% ether in petroleum ether) to yield products with 84% efficiency .
  Optimization Strategies:
• Solvent Polarity: Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution.
• Temperature Control: Reactions at 80°C balance reactivity and side-product formation.
• Purification: TLC monitors progress, while NMR (1H/13C) and HRMS confirm purity and molecular identity .

Basic: Which analytical techniques are critical for confirming the molecular structure of 1-(cyclohexylmethyl)pyrrole derivatives?

Answer:

• X-ray Crystallography: Resolves crystal packing and stereochemistry. For example, a thiourea derivative crystallizes in space group P-1 (Z=2), with bond angles and torsion angles validated via SHELXTL .
• NMR Spectroscopy: 1H NMR identifies proton environments (e.g., cyclohexylmethyl CH2 at δ 2.5–3.0 ppm), while 13C NMR confirms carbonyl and aromatic carbons .
• HRMS: Matches experimental m/z to theoretical values (e.g., 343.0367 [M]+ for C18H15FNBr) .

Advanced: How can crystallographic data resolve ambiguities in the molecular conformation of 1-(cyclohexylmethyl)pyrrole derivatives?

Answer:
Crystallography provides unambiguous evidence of:

• Bond Geometry: For example, C–N bond lengths (~1.35 Å) and angles (~108°) in pyrrole rings .
• Stereochemical Assignments: Cis vs. trans cyclohexylmethyl substitution is confirmed via torsion angles (e.g., C7–C8–C9–C10 = -65.3°) .
• Intermolecular Interactions: Hydrogen bonding (e.g., N–H···S) and π-stacking influence packing patterns, critical for understanding solubility and stability .

Advanced: What strategies address contradictions in reported biological activities of 1-(cyclohexylmethyl)pyrrole derivatives?

Answer:
Discrepancies arise from:

• Assay Variability: SGA-43 (a derivative) showed TPC2 agonism in HEK293T cells but not primary cells, highlighting cell-type specificity. Standardizing cell lines and lysosomal pH (4.5–5.0) improves reproducibility .
• Structural Heterogeneity: Ester (SGA-43) vs. carboxylic acid (SGA-53) derivatives exhibit differing ion selectivity (Na+ vs. Ca2+), requiring cross-validation via electrophysiology .
• Purity Verification: Impurities <95% (by HPLC) can skew activity; orthogonal purification (e.g., column chromatography + recrystallization) ensures consistency .

Basic: What are the key considerations in designing biological assays for 1-(cyclohexylmethyl)pyrrole derivatives?

Answer:

• Target Selection: Prioritize receptors/channels with structural homology to known pyrrole targets (e.g., TPC2 lysosomal channels) .
• Dose-Response Curves: Test concentrations from 1 nM–100 µM to identify EC50/IC50 values.
• Controls: Include inactive analogs (e.g., unsubstituted pyrroles) to isolate cyclohexylmethyl effects .
• Assay Conditions: Maintain physiological ion concentrations (e.g., 140 mM KCl, 2 mM CaCl2) to mimic cellular environments .

Advanced: How does fluorination at specific positions modulate the reactivity and bioactivity of 1-(cyclohexylmethyl)pyrrole?

Answer:

• Electronic Effects: Fluorine at C-3 increases electrophilicity, enhancing interactions with nucleophilic residues (e.g., lysine in enzyme active sites) .
• Metabolic Stability: Fluorine reduces CYP450-mediated oxidation, prolonging half-life in vitro (e.g., t1/2 > 6 hrs in liver microsomes) .
• Synthetic Challenges: Fluorination requires selective reagents (e.g., DAST) and anhydrous conditions to avoid defluorination .

Basic: What are the challenges in achieving high synthetic purity, and how are they mitigated?

Answer:

• Byproduct Formation: Alkylation of pyrrole N–H can produce regioisomers. Using bulky bases (e.g., K2CO3) or directing groups minimizes competing pathways .
• Purification: Flash chromatography (silica gel, hexane/EtOAc gradients) separates isomers, while recrystallization (ethanol/water) improves crystalline purity .
• Analytical Validation: Purity ≥95% is confirmed via:
  • HPLC: Retention time consistency (C18 column, acetonitrile/water gradient).
  • Elemental Analysis: C/H/N ratios within ±0.4% of theoretical values .